Phenol, 2,6-dimethyl-, acetate
Cat. No. B3031934
:
876-98-2
M. Wt: 164.2 g/mol
InChI Key: UDDBRJGGGUMTQZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:10][C:11](=[O:12])[O:13][C:14](=[O:15])[CH3:16].[CH3:1][c:2]1[c:3]([OH:9])[c:4]([CH3:8])[cH:5][cH:6][cH:7]1>>[CH3:1][c:2]1[c:3]([O:9][C:11]([CH3:10])=[O:12])[c:4]([CH3:8])[cH:5][cH:6][cH:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
CC(=O)OC(C)=O
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|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
Cc1cccc(C)c1O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CC(=O)Oc1c(C)cccc1C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
